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Compound of Interest

Compound Name: 2-Ethylbutyryl chloride

Cat. No.: B1582483

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Ethylbutyryl chloride (also
known as 2-ethylbutanoyl chloride), a key building block in organic synthesis, particularly in the
development of novel pharmaceutical agents. This document details its commercial availability
and typical purity levels, alongside a detailed experimental protocol for its synthesis and
purification.

Commercial Availability and Purity

2-Ethylbutyryl chloride is readily available from a variety of chemical suppliers, catering to
both research and bulk-scale needs. The compound is typically offered at purities of 97% and
99%, with the higher purity grade being suitable for applications with stringent quality
requirements. Below is a summary of offerings from prominent suppliers.
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) Product CAS ] Physical Additional
Supplier Purity (%) .
Name Number Form Information
Refractive
index n20/D
Sigma- 2-Ethylbutyryl 1.425 (lit.),
g ) .y g 2736-40-5 97 Liquid - ( )_
Aldrich chloride Boiling point
137-139 °C
(lit.)[1][2]
Part of the
Thermo 2-Ethylbutyryl o Acros
S ) 2736-40-5 99 Liquid )
Scientific chloride Organics
portfolio.[3]
2-Ethylbutyryl For research
A2B Chem . 2736-40-5 97
chloride use only.[4]
Lists multiple
2-Ethylbutyryl suppliers
ECHEMI .y g 2736-40-5 97, 98, 99 Liquid PP )
chloride from China.

[5]

Synthesis of 2-Ethylbutyryl Chloride

The most common laboratory-scale synthesis of 2-Ethylbutyryl chloride involves the reaction

of 2-ethylbutyric acid with a chlorinating agent, such as thionyl chloride (SOCI2) or oxalyl

chloride. The use of thionyl chloride is often preferred due to the gaseous nature of its

byproducts (SOz and HCI), which simplifies the purification of the desired acyl chloride.

Signaling Pathway: Conversion of 2-Ethylbutyric Acid to
2-Ethylbutyryl Chloride
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Caption: Reaction mechanism for the synthesis of 2-Ethylbutyryl chloride.

Experimental Protocol: Synthesis and Purification

This protocol is adapted from established procedures for the synthesis of acyl chlorides from
carboxylic acids using thionyl chloride.

Materials:

2-Ethylbutyric acid

Thionyl chloride (SOCI2)

Anhydrous solvent (e.g., dichloromethane or toluene, optional)

Inert gas (e.g., Nitrogen or Argon)

Equipment:

e Round-bottom flask

o Reflux condenser
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e Dropping funnel

e Heating mantle

o Magnetic stirrer and stir bar

e Gas trap (for HCl and SOz neutralization)
o Fractional distillation apparatus

e Vacuum source

Procedure:

e Reaction Setup:

o In a fume hood, equip a dry round-bottom flask with a magnetic stir bar, a reflux
condenser, and a dropping funnel.

o Ensure all glassware is thoroughly dried to prevent hydrolysis of the reagents and product.
o Establish an inert atmosphere by flushing the apparatus with nitrogen or argon.

o To the top of the reflux condenser, attach a gas trap containing a sodium hydroxide
solution to neutralize the evolved HCI and SOz gases.

e Reaction:
o Charge the round-bottom flask with 2-ethylbutyric acid.

o Slowly add an excess of thionyl chloride (typically 1.5 to 2.0 molar equivalents) to the 2-
ethylbutyric acid via the dropping funnel with gentle stirring. The reaction can be
performed neat or in an anhydrous solvent.

o After the initial exothermic reaction subsides, gently heat the mixture to reflux (the boiling
point of thionyl chloride is approximately 76 °C) using a heating mantle.
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o Maintain the reflux for 1-2 hours, or until the evolution of gas ceases, indicating the
completion of the reaction.

o Work-up and Purification:
o Allow the reaction mixture to cool to room temperature.
o Remove the excess thionyl chloride by distillation at atmospheric pressure.

o The crude 2-Ethylbutyryl chloride is then purified by fractional distillation. The boiling
point of 2-Ethylbutyryl chloride is 137-139 °C at atmospheric pressure.[1] Collect the
fraction that distills within this range.

Experimental Workflow
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Caption: Experimental workflow for the synthesis of 2-Ethylbutyryl chloride.

Safety Considerations

2-Ethylbutyryl chloride is a corrosive and flammable liquid. It reacts with water and moisture,
releasing hydrogen chloride gas. All handling should be performed in a well-ventilated fume
hood, and appropriate personal protective equipment (PPE), including chemical-resistant
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gloves, safety goggles, and a lab coat, must be worn. Thionyl chloride is also highly toxic and
corrosive.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b1582483#commercial-availability-and-purity-of-2-
ethylbutyryl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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